Cas no 49607-21-8 ((2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid)

(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid structure
49607-21-8 structure
Product Name:(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
CAS No:49607-21-8
Molecular Formula:C9H9N3O6
Molecular Weight:255.18426
MDL:MFCD08061615
CID:331648
PubChem ID:17750304

(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Properties

Names and Identifiers

    • (S)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
    • 2,4-Dinitro-L-phenylalanine
    • 2,4-Dinitrophenylalanine
    • L-2,4-Dinitrophe
    • L-2,4-Dinitrophenylalanine
    • L-Phenylalanine,2,4-dinitro-
    • (2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
    • SCHEMBL1817775
    • ALANINE, 3-(2,4-DINITROPHENYL)-
    • 9P9DCK1EXS
    • Q27272857
    • H-Phe{2,4-(NO2)2}-OH
    • MFCD08061615
    • starbld0017066
    • L-PHENYLALANINE, 2,4-DINITRO-
    • 49607-21-8
    • AKOS015949874
    • 2,4-Dinitro-3-phenyl-L-alanine
    • A50116
    • EINECS 256-397-8
    • PS-12876
    • UNII-9P9DCK1EXS
    • MDL: MFCD08061615
    • InChIKey: LLVUHQYJZJUDAM-ZETCQYMHSA-N
    • Inchi: InChI=1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m0/s1
    • SMILES: C1=CC(=CC(=C1C[C@@H](C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 255.04900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 255.049135
  • Heavy Atom Count: 18
  • Complexity: 354
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.8
  • Topological Polar Surface Area: 155

Experimental Properties

  • LogP: 2.20410
  • PSA: 154.96000
  • Refractive Index: 1.647
  • Boiling Point: 453.8°Cat760mmHg
  • Flash Point: 228.3°C
  • Density: 1.577

(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DL07-25mg
2,4-dinitro-3-phenyl-L-alanine
49607-21-8 ≥ 99% (HPLC)
25mg
$105.00 2025-02-26
A2B Chem LLC
AG32951-25mg
2,4-dinitro-3-phenyl-L-alanine
49607-21-8 ≥ 99% (HPLC)
25mg
$81.00 2024-04-19
Advanced ChemBlocks
O28210-1G
2,4-Dinitro-L-phenylalanine
49607-21-8 95%
1G
$310 2023-09-15
Chemenu
CM220388-1g
(S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
49607-21-8 95%
1g
$245 2023-02-18
eNovation Chemicals LLC
Y1248039-25mg
2,4-dinitro-3-phenyl-L-alanine
49607-21-8 99% (HPLC)
25mg
$210 2024-06-06
TRC
D680448-10mg
L-2,4-Dinitrophenylalanine
49607-21-8
10mg
$ 50.00 2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBA0271-1G
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
49607-21-8 95%
1g
¥ 1,650.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1274701-1g
2,4-Dinitro-L-phenylalanine
49607-21-8 98%
1g
¥3217.00

(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:49607-21-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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